N-(4-methoxyphenyl)-2-((3-(m-tolyl)-1,2,4-thiadiazol-5-yl)thio)acetamide

• IUPAC Name: N-(4-methoxyphenyl)-2-[[3-(3-methylphenyl)-1,2,4-thiadiazol-5-yl]sulfanyl]acetamide
• InChI: InChI=1S/C18H17N3O2S2/c1-12-4-3-5-13(10-12)17-20-18(25-21-17)24-11-16(22)19-14-6-8-15(23-2)9-7-14/h3-10H,11H2,1-2H3,(H,19,22)
• InChI Key: MVRNWBXNTNGOFQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C2=NSC(=N2)SCC(=O)NC3=CC=C(C=C3)OC
• Molecular Formula: C18H17N3O2S2
• Molecular Weight: 371.5 g/mol

Description

Physical And Chemical Properties Analysis

The physical and chemical properties of “N-(4-methoxyphenyl)-2-((3-(m-tolyl)-1,2,4-thiadiazol-5-yl)thio)acetamide” are not directly available from the search results.

Scientific Research Applications

Antagonistic Properties on Adenosine A3 Receptors

Research has identified compounds with structures similar to "N-(4-methoxyphenyl)-2-((3-(m-tolyl)-1,2,4-thiadiazol-5-yl)thio)acetamide" exhibiting significant affinity and selectivity for human adenosine A3 receptors. These compounds demonstrate potential for therapeutic applications in modulating adenosine A3 receptor activities, which can influence various physiological processes including inflammatory responses, cardiovascular function, and neuroprotection (Jung et al., 2004).

Antioxidant and Antimicrobial Properties

Derivatives of thiadiazole, a core component of the compound , have been synthesized and shown to possess antioxidant, antimicrobial, and potentially toxic properties. These compounds, characterized by different substituents, demonstrate significant biological activities, which could be beneficial in the development of new therapeutic agents with antioxidant and antimicrobial efficacy (Zainab K. Al-Khazragie et al., 2022).

Anticancer Activities

A variety of N-(5-Mercapto-1,3,4-thiadiazol-2-yl)-2-phenylacetamide derivatives have been synthesized and evaluated for their in-vitro cytotoxicity as potential anticancer agents. These compounds have shown varying degrees of cytotoxic activity against different cancer cell lines, indicating their potential as leads for the development of novel anticancer therapies (Mohammadi-Farani et al., 2014).

Potential in Green Chemistry

The compound "N-(3-Amino-4-methoxyphenyl)acetamide," related to the chemical structure of interest, has been synthesized through catalytic hydrogenation, demonstrating an environmentally friendly approach to producing valuable intermediates for the dye industry. This indicates the potential for utilizing similar compounds in green chemistry applications (Zhang Qun-feng, 2008).

Mechanism of Action

The mechanism of action of this compound is not available from the search results.